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Compound of Interest

Compound Name: 2-Amino-5-nitrothiazole

Cat. No.: B118965 Get Quote

This guide provides critical safety and logistical information for handling 2-Amino-5-
nitrothiazole in a laboratory setting. It is intended for researchers, scientists, and professionals

in drug development to ensure safe handling and disposal of this chemical.

Chemical Profile: 2-Amino-5-nitrothiazole is a greenish-yellow to orange-yellow powder.[1] It

is recognized as a hazardous substance that is harmful if swallowed, causes skin and eye

irritation, may lead to respiratory irritation, and is a suspected carcinogen.[2][3][4]

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against exposure to 2-Amino-5-nitrothiazole.
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)
Eye/Face Protection

Chemical safety goggles or

glasses that meet OSHA 29

CFR 1910.133 or European

Standard EN166 standards.[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Always

inspect gloves for integrity

before use.

Lab Coat Standard laboratory coat.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved N95

dust mask or work under a

certified chemical fume hood.

[5]

Large Spills Full Body Protection

Splash goggles, full suit, dust

respirator, boots, and gloves. A

self-contained breathing

apparatus may be necessary.

[5]

Hazard Summary
Hazard Type Description

Acute Toxicity (Oral) Harmful if swallowed.[3][4]

Skin Corrosion/Irritation Causes skin irritation.[2][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][4]

Specific Target Organ Toxicity May cause respiratory irritation.[2][4]

Carcinogenicity Suspected of causing cancer.[2][3]
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Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is essential for minimizing the risks associated with handling

2-Amino-5-nitrothiazole.

1. Preparation and Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a chemical fume hood.[3][5]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[4]

PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.

2. Handling the Chemical:

Obtain special instructions before use.[2]

Avoid contact with skin and eyes.[6]

Avoid the formation and breathing of dust.[5][6]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Store locked up.[2][7]

Protect this material from exposure to light.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b118965?utm_src=pdf-body
https://sds.edqm.eu/pdf/SDS/EDQM_201700256_1.0_SDS_EN.pdf?ref=1602043342
https://www.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://www.fishersci.com/store/msds?partNumber=AC158521000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-5-nitrothiazole.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/2Amino5nitrothiazole_1670498577.htm
https://www.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/2Amino5nitrothiazole_1670498577.htm
https://www.chemicalbook.com/msds/2-amino-5-nitrothiazole.htm
https://www.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://www.chemicalbook.com/msds/2-amino-5-nitrothiazole.htm
https://www.fishersci.com/store/msds?partNumber=AC158521000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158521000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158521000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-5-nitrothiazole.htm
https://www.cpachem.com/msds?num=SB65619&dnl=sd_-_2-Amino-5-nitrothiazole_CAS_121-66-4_%28SB65619%29_%28EU%29.pdf
https://www.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.

[1][4][5]

Emergency and Disposal Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Call a physician.[4][6]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Ingestion

DO NOT induce vomiting. Rinse mouth with

water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2][4]

Spill and Leakage Plan:

Small Spills:

Isolate the spill area for at least 25 meters for solids.[1]

Dampen the solid spill material with 5% acetic acid.[1][8]

Transfer the dampened material to a suitable, closed container for disposal.[1][6][8]

Use absorbent paper dampened with 5% acetic acid to pick up any remaining material.[1]

[8]
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Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual

disposal.[1]

Wash all contaminated surfaces with 5% acetic acid followed by a soap and water

solution.[1]

Do not reenter the contaminated area until it has been verified as clean by a safety officer.

[1]

Large Spills:

Evacuate personnel to safe areas.[6]

Increase the immediate precautionary measure distance in the downwind direction.[1]

Follow the same containment and cleanup procedures as for small spills, using

appropriate full-body PPE.

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[7]

Do not let the product enter drains.[5][9]

Contaminated materials should be disposed of in an approved waste disposal plant.[4][9]

Handle uncleaned containers as you would the product itself.[9]

Visual Workflow for Safe Handling
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Workflow for Handling 2-Amino-5-nitrothiazole

1. Preparation
- Assess Risks

- Verify Ventilation (Fume Hood)
- Inspect PPE

2. Chemical Handling
- Wear Appropriate PPE
- Avoid Dust Generation

- No Eating/Drinking/Smoking

Proceed if safe

3. Storage
- Cool, Dry, Well-Ventilated
- Tightly Closed Container
- Away from Incompatibles

Store unused chemical

Spill Occurs

Accident

4. Waste Disposal
- Collect in Labeled Container
- Follow Institutional Protocols
- Dispose via Approved Vendor

Dispose of waste

Personnel Exposure

Accident

End of Process

Spill Response
- Evacuate & Isolate

- Don Full PPE
- Neutralize & Contain
- Decontaminate Area

Dispose of spill waste
First Aid

- As per SDS
- Seek Medical Attention

Report incident

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 2-Amino-5-nitrothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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